Cas no 105372-30-3 (3,6-dimethoxy-2-methylnaphthalene)
105372-30-3 structure
Product Name:3,6-dimethoxy-2-methylnaphthalene
CAS No:105372-30-3
MF:C13H14O2
MW:202.249063968658
CID:1152723
PubChem ID:13692950
Update Time:2025-04-20
3,6-dimethoxy-2-methylnaphthalene Chemical and Physical Properties
Names and Identifiers
-
- 3,6-dimethoxy-2-methylnaphthalene
- DTXSID30546860
- SCHEMBL17912844
- 105372-30-3
-
- Inchi: 1S/C13H14O2/c1-9-6-10-4-5-12(14-2)7-11(10)8-13(9)15-3/h4-8H,1-3H3
- InChI Key: QCRTZKGEKPGVTG-UHFFFAOYSA-N
- SMILES: O(C)C1=CC2C=C(C=CC=2C=C1C)OC
Computed Properties
- Exact Mass: 202.09942
- Monoisotopic Mass: 202.099379685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 18.5Ų
Experimental Properties
- PSA: 18.46
3,6-dimethoxy-2-methylnaphthalene Related Literature
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
105372-30-3 (3,6-dimethoxy-2-methylnaphthalene) Related Products
- 578-58-5(2-Methylanisole)
- 24599-58-4(1,4-Dimethoxy-2-methylbenzene)
- 4028-66-4(2,4,6-Trimethylanisole)
- 6738-23-4(1-methoxy-2,4-dimethylbenzene)
- 1004-66-6(2,6-Dimethylanisole)
- 14786-82-4(4-Methoxy-3-methylphenol)
- 5673-07-4(2,6-Dimethoxytoluene)
- 1706-11-2(2-methoxy-1,4-dimethylbenzene)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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